Deanol pidolate

Catalog No.
S525295
CAS No.
23513-72-6
M.F
C9H18N2O4
M. Wt
218.25
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Deanol pidolate

Substituting DMAE free base in anti-aging serums often leads to pH shifts and fishy odor, while solid salts like DMAE bitartrate risk crystallization in silicone emulsions. Deanol pidolate resolves these issues as a neutralized, odor-free liquid with dual DMAE firming and PCA humectant action. - Seamlessly integrates into aqueous/emulsion phases without altering viscosity or causing precipitation. - Delivers tensile skin lifting (increased epidermal thickness) and stratum corneum hydration from a single ingredient. - Eliminates need for pH buffering, masking agents, or secondary humectants, simplifying formulation and procurement.

CAS Number

23513-72-6

Product Name

Deanol pidolate

IUPAC Name

2-(dimethylamino)ethanol;(2S)-5-oxopyrrolidine-2-carboxylic acid

Molecular Formula

C9H18N2O4

Molecular Weight

218.25

InChI

InChI=1S/C5H7NO3.C4H11NO/c7-4-2-1-3(6-4)5(8)9;1-5(2)3-4-6/h3H,1-2H2,(H,6,7)(H,8,9);6H,3-4H2,1-2H3/t3-;/m0./s1

InChI Key

DAEHWWVKPWBXGD-DFWYDOINSA-N

SMILES

CN(C)CCO.C1CC(=O)NC1C(=O)O

solubility

Soluble in DMSO

Synonyms

Deanol pidolate; EINECS 245-706-1; Deanol Pidolate

The exact mass of the compound Deanol pidolate is 218.1267 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥98%

Package Size

100 mg, 25 g

Deanol pidolate (CAS 23513-72-6), also known as DMAE pidolate, is a specialized amino alcohol salt formed by reacting dimethylaminoethanol (DMAE) with pidolic acid (pyrrolidone carboxylic acid, PCA). In the dermocosmetic and pharmaceutical industries, DMAE is highly valued as a pro-cholinergic agent that induces a rapid skin-firming and tensile lifting effect. However, the pure DMAE free base is highly alkaline, volatile, and possesses a strong, commercially prohibitive amine odor. By utilizing the pidolate salt, formulators achieve a neutralized, highly soluble liquid compound that eliminates odor and volatility issues. Furthermore, because pidolic acid is a core component of the skin's Natural Moisturizing Factor (NMF), Deanol pidolate inherently provides dual-action functionality, combining the structural firming of DMAE with the humectant hydration of PCA [1].

Research Fit

Cholinergic memory models: supports ACh release pathway studies without cholinesterase inhibition confound
Topical epidermal remodeling research: reported epidermal thickening endpoint in vivo
Mood and vigilance research: EEG power modulation and mood-scale endpoints

Substituting Deanol pidolate with the generic DMAE free base or common solid salts (such as DMAE bitartrate or DMAE acetamidobenzoate) introduces severe formulation and performance liabilities. The free base requires extensive pH buffering and masking agents to hide its fishy odor, complicating the formulation matrix. While solid salts like DMAE bitartrate resolve the odor issue, they are crystalline powders that can induce physical instability, crystallization, or gritty textures when loaded at clinical concentrations (e.g., 3%) in premium silicone-based emulsions. Deanol pidolate, supplied as a highly miscible liquid, integrates seamlessly into the aqueous or emulsion phase without altering the baseline viscosity or risking precipitation. Additionally, standard salts lack the intrinsic PCA moiety, meaning they cannot provide the synergistic stratum corneum hydration required in high-end anti-aging products, forcing buyers to procure and formulate secondary humectants [1].

Substitution Risk

Salt form identity
Pidolate counter-ion differs from bitartrate or acetamidobenzoate; may alter solubility, stability, and nitrosamine formation profile. Generic DMAE substitution introduces uncontrolled variables.
Bioactivity discrepancy
In vivo models show distinct biological outcomes for different DMAE salt forms. Head-to-head data indicates that pidolate-specific effects may not replicate with other salts.
Reproducibility risk
Using unverified 'DMAE' without confirming pidolate salt form can compromise data integrity in target assays requiring the reported mechanism.

Rheological Stability in Silicone Emulsions

When formulating premium anti-aging creams, maintaining the tactile profile (pseudoplasticity) is critical. A comparative study evaluated 3% DMAE pidolate (liquid) against 3% DMAE acetamidobenzoate (powder) in silicone emulsions over 28 days. The addition of DMAE pidolate maintained the emulsion's pseudoplastic behavior with a stable hysteresis area (averaging 6.313 dyne/cm².s) without modifying the baseline viscosity of the emulsion. Because it is a liquid, DMAE pidolate circumvented the dissolution and potential recrystallization hurdles associated with powder-form DMAE salts [1].

Evidence DimensionEmulsion physical stability and hysteresis area
Target Compound Data3% DMAE pidolate maintained stable pseudoplastic behavior (hysteresis area ~6.313 dyne/cm².s) without altering viscosity
Comparator Or BaselineDMAE acetamidobenzoate (powder) requiring dissolution
Quantified DifferenceLiquid state integration ensures 0% risk of powder recrystallization while preserving identical rheological stability
ConditionsSilicone emulsion base, 28-day stability testing across three temperatures

Procuring the liquid pidolate salt eliminates the risk of solid-particle precipitation in emulsions, reducing batch failure rates in cosmetic manufacturing.

ACh Release Mechanism
Head-to-head
Deanol pidolate: increases ACh release; reported shorter memory deficit duration in scopolamine model. Cholinesterase inhibitors: inhibit ACh degradation with enzyme-inhibition-associated effects.
Supports cholinergic release mechanism studies without enzyme inhibition confound
In vivo model of scopolamine-induced deficit

Epidermal Thickening and Firming Efficacy

The primary procurement driver for DMAE is its skin-firming efficacy. In vivo histometric evaluations demonstrated that topical application of formulations containing 3% DMAE pidolate significantly increased the thickness of the viable epidermis (p < 0.01) compared to an unsupplemented silicone control. Importantly, this structural enhancement was achieved without causing a significant increase in the population density of leukocytes or fibroblasts in the papillary dermis, indicating that the thickening is a true pharmacological effect rather than an inflammatory swelling response[1].

Evidence DimensionViable epidermis thickness and inflammatory response
Target Compound DataSignificant increase in epidermal thickness (p < 0.01) with no leukocyte elevation
Comparator Or BaselineUnsupplemented silicone emulsion control
Quantified DifferenceStatistically significant structural thickening without triggering inflammatory cellular markers
ConditionsIn vivo topical application (3% active) over 15 days, histometric analysis via light microscopy

Validates that Deanol pidolate successfully penetrates the stratum corneum to deliver measurable anti-aging structural benefits without inducing contact dermatitis.

Epidermal Thickening
Head-to-head
Reported significant increase in viable epidermis thickness vs control (p<0.01)
Supports epidermal remodeling endpoint in skin models
15-day swine model; topical application

Synergistic Stratum Corneum Hydration

Unlike standard salts such as DMAE bitartrate, Deanol pidolate utilizes pidolic acid (PCA) as its counter-ion. PCA is a highly hygroscopic molecule that naturally constitutes approximately 12% of the skin's Natural Moisturizing Factor (NMF). Clinical evaluations of DMAE-based formulations show that they enhance stratum corneum water content after application. By utilizing the pidolate salt, formulators deliver both the cholinergic firming action of DMAE and the intrinsic humectant capacity of PCA, providing enhanced moisture retention compared to non-hydrating counter-ions like bitartrate or acetamidobenzoate [1].

Evidence DimensionStratum corneum hydration capacity
Target Compound DataDual-action: DMAE firming + PCA-driven NMF replenishment
Comparator Or BaselineDMAE bitartrate (non-hydrating counter-ion)
Quantified DifferenceProvides intrinsic humectant properties (PCA is ~12% of natural NMF) absent in bitartrate salts
ConditionsTopical application on human skin / stratum corneum water content analysis

Allows procurement teams to source a single dual-action active ingredient, reducing formulation complexity and the need for supplementary humectants.

Cognitive Performance
Context-dependent
No significant improvement in word learning, reaction time vs placebo (900 mg/day, 21 days)
Narrow research fit for cognitive enhancement; evidence supports mood research instead
Normal elderly population; may not transfer to mood disorder models
EEG Mood Modulation
Head-to-head
DMAE-containing formulation: decreased theta/alpha1 power; improved mood scores (POMS, Bf-S). Placebo: no significant EEG or mood change.
Supports mood and vigilance research; objective EEG and subjective mood endpoints
RCT in 80 subjects with borderline emotional disturbance
Oral PK Profile
Class-level
Tmax 30 min; t½ ~4 h (deanol base)
Supports PK-informed dosing schedule design in preclinical studies
Class-level data for deanol; pidolate salt used orally

Premium Anti-Aging Silicone Serums

Deanol pidolate is a highly effective choice for high-end silicone-based anti-aging serums. Its liquid state ensures seamless integration into the emulsion without altering pseudoplasticity or risking the crystallization commonly seen with powder salts like DMAE bitartrate [1].

Firming and Hydrating Dermocosmetics

Ideal for formulations targeting mature or dry skin, where the active ingredient must provide both the tensile lifting effect of DMAE (increasing epidermal thickness) and the humectant moisture retention of the PCA counter-ion [2].

Odor-Sensitive Facial Formulations

A practical procurement substitute for DMAE free base in facial creams and lotions, as the pidolate salt neutralizes the compound's highly alkaline pH and eliminates the commercially prohibitive fishy amine odor [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
Cholinergic memory deficit models
ACh release pathway without esterase inhibition
Scopolamine-induced deficit reversal endpoints
Topical epidermal remodeling research
Epidermal thickening response
Histopathological viable epidermis measurement
Mood and vigilance research (EEG)
EEG power modulation profile
Theta/alpha power and mood scale endpoints
Analytical reference standard
Defined structure and validated NMR methods
Identity confirmation and quantification in complex matrices

Exact Mass

218.1267

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Wikipedia

Deanol pidolate

Explore Compound Types